Cas no 144875-29-6 (1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-)
144875-29-6 structure
Product Name:1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-
CAS No:144875-29-6
MF:C15H18N4O
MW:270.329622745514
CID:1317974
PubChem ID:9856687
Update Time:2025-04-20
1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)-
- 144875-29-6
- SCHEMBL1490612
- 4-Amino-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinoline-2-methanol
- DB-138148
- 4-Amino-1-(2-methylpropyl)-1H-imidazo-[4,5-c]quinoline-2-methanol
- [4-amino-1-(2-methylpropyl)-1H-imidazo[4,5-c]quinolin-2-yl]methanol
- YGXQRRLAJLTBSH-UHFFFAOYSA-N
- 4-Amino-1-(2-methylpropyl)-1H-imidazo-[4,5-c ]quinoline-2-methanol
-
- Inchi: 1S/C15H18N4O/c1-9(2)7-19-12(8-20)18-13-14(19)10-5-3-4-6-11(10)17-15(13)16/h3-6,9,20H,7-8H2,1-2H3,(H2,16,17)
- InChI Key: YGXQRRLAJLTBSH-UHFFFAOYSA-N
- SMILES: OCC1=NC2C(N)=NC3C=CC=CC=3C=2N1CC(C)C
Computed Properties
- Exact Mass: 270.14824
- Monoisotopic Mass: 270.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77Ų
Experimental Properties
- PSA: 76.96
1H-Imidazo[4,5-c]quinoline-2-methanol, 4-amino-1-(2-methylpropyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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